4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid

• IUPAC Name: 4-[(5-bromo-2-methylbenzoyl)-methylamino]butanoic acid
• InChI: InChI=1S/C13H16BrNO3/c1-9-5-6-10(14)8-11(9)13(18)15(2)7-3-4-12(16)17/h5-6,8H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key: IFPLAMQZEQCCQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)C(=O)N(C)CCCC(=O)O
• Molecular Formula: C13H16BrNO3
• Molecular Weight: 314.17 g/mol

Description

4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is also known as BMBBA and is a derivative of the amino acid, butanoic acid.

Mechanism of Action

The mechanism of action of 4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid is not well understood. However, it is believed to work by binding to specific receptors or enzymes in cells, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid are not well understood. However, it has been shown to have potential applications in various fields, as mentioned above.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid in lab experiments is its relative ease of synthesis. Additionally, it has potential applications in various fields of scientific research. However, one limitation is that its mechanism of action and biochemical and physiological effects are not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid. One direction is to further investigate its potential applications as a fluorescent probe for the detection of amino acids in biological samples. Another direction is to investigate its potential as a photosensitizer for photodynamic therapy. Additionally, further research could be done to better understand its mechanism of action and biochemical and physiological effects. Finally, research could be done to investigate its potential applications as a ligand for metal ions.

Synthesis Methods

The synthesis of 4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid involves a series of chemical reactions. The starting material for the synthesis is 5-bromo-2-methylbenzoic acid, which is reacted with thionyl chloride to form 5-bromo-2-methylbenzoyl chloride. This intermediate is then reacted with N-methylglycine to form 4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid. The synthesis method is relatively straightforward and can be done in a laboratory setting.

Scientific Research Applications

4-[(5-Bromo-2-methylbenzoyl)-methylamino]butanoic acid has potential applications in various fields of scientific research. It has been studied for its potential use as a fluorescent probe for the detection of amino acids in biological samples. It has also been studied for its potential use as a photosensitizer for photodynamic therapy, which is a type of cancer treatment. Additionally, it has been studied for its potential use as a ligand for metal ions, which could have applications in catalysis and materials science.